3-({[3-(3,4-Dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}thio)-6-phenylpyridazine

• IUPAC Name: 3-(3,4-dimethoxyphenyl)-5-[(6-phenylpyridazin-3-yl)sulfanylmethyl]-1,2,4-oxadiazole
• InChI: InChI=1S/C21H18N4O3S/c1-26-17-10-8-15(12-18(17)27-2)21-22-19(28-25-21)13-29-20-11-9-16(23-24-20)14-6-4-3-5-7-14/h3-12H,13H2,1-2H3
• InChI Key: BMQYAMSYMBXMQQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NOC(=N2)CSC3=NN=C(C=C3)C4=CC=CC=C4)OC
• Molecular Formula: C21H18N4O3S
• Molecular Weight: 406.5 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains a pyridazine ring, which is a six-membered ring with two nitrogen atoms. Attached to this ring is a thioether group, which is connected to a 1,2,4-oxadiazole ring. The oxadiazole ring is further substituted with a 3,4-dimethoxyphenyl group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The 3,4-dimethoxyphenyl group would likely contribute to the compound’s overall polarity.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For example, the presence of the dimethoxyphenyl group might increase the compound’s solubility in organic solvents.

Scientific Research Applications

Antimicrobial and Anti-Proliferative Activities

Research indicates that derivatives of 1,3,4-oxadiazole, including compounds with structural similarities to 3-({[3-(3,4-Dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}thio)-6-phenylpyridazine, show significant antimicrobial activities against pathogenic bacteria and fungi, as well as anti-proliferative activities against various cancer cell lines. This highlights the compound's potential in developing treatments for infectious diseases and cancer (Al-Wahaibi et al., 2021).

Nematocidal Activity

Another study demonstrated the nematocidal activities of 1,2,4-oxadiazole derivatives. These compounds showed considerable effectiveness against Bursaphelenchus xylophilus, a harmful pest, suggesting their potential use in agricultural pest control (Liu et al., 2022).

Anti-inflammatory Activity

1,3,4-oxadiazole derivatives have also been researched for their anti-inflammatory activities. Certain derivatives exhibit notable anti-inflammatory effects, which could be crucial in the development of new anti-inflammatory medications (El-Samii, 2007).

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if this compound is a drug, its mechanism of action would depend on the biological target it interacts with.